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Compound of Interest

Compound Name: Methyl Octanoate-d15

Cat. No.: B567904

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physical characteristics of Methyl
Octanoate-d15, a deuterated stable isotope of Methyl Octanoate. This document is intended to
be a valuable resource for researchers, scientists, and professionals in drug development and
other scientific fields who utilize isotopically labeled compounds.

Core Physical Properties

Methyl Octanoate-d15 is a saturated fatty acid methyl ester where 15 hydrogen atoms have
been replaced by deuterium. This isotopic labeling makes it an ideal internal standard for mass
spectrometry-based quantitative analysis of its non-deuterated counterpart, Methyl Octanoate.
While extensive experimental data for the deuterated form is not readily available, the physical
properties are expected to be very similar to the non-deuterated compound. The following table
summarizes the key physical characteristics.
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Property Value Source
Chemical Formula CoD15H302 [1112]
Molecular Weight 173.33 g/mol [1][2]
CAS Number 1219798-91-0 [1]
Appearance Colorless liquid

Boiling Point ~193-195 °C

Melting Point ~-40 °C

Density ~0.877 g/mL at 20-25 °C

Refractive Index ~1.417-1.418 at 20 °C

- Insoluble in water; Soluble in
Solubility cohol
alcoho

Isotopic Enrichment >98 atom % D

Note: Values for boiling point, melting point, density, and refractive index are for the non-
deuterated Methyl Octanoate and are considered close approximations for Methyl Octanoate-
di5.

Experimental Protocols for Property Determination

Standard methodologies are employed to determine the physical characteristics of liquid
organic compounds like Methyl Octanoate-d15. Below are brief descriptions of these common
experimental protocols.

1. Determination of Boiling Point: The boiling point is typically determined using distillation or a
capillary method (Thiele tube or modern automated apparatus). The liquid is heated, and the
temperature at which the vapor pressure equals the atmospheric pressure is recorded as the
boiling point. For small quantities, a micro-boiling point apparatus can be utilized.

2. Determination of Melting Point: To determine the melting point, the sample is first frozen. The
temperature at which the solid phase transitions to a liquid phase upon gentle heating is

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.lgcstandards.com/CR/en/Methyl-Octanoate-d15/p/TRC-M324491?queryID=3899710723b08e63eaa8ca606ad5729e
https://www.lgcstandards.com/ES/en/Methyl-Octanoate-d15/p/CDN-D-7005
https://www.lgcstandards.com/CR/en/Methyl-Octanoate-d15/p/TRC-M324491?queryID=3899710723b08e63eaa8ca606ad5729e
https://www.lgcstandards.com/ES/en/Methyl-Octanoate-d15/p/CDN-D-7005
https://www.lgcstandards.com/CR/en/Methyl-Octanoate-d15/p/TRC-M324491?queryID=3899710723b08e63eaa8ca606ad5729e
https://www.benchchem.com/product/b567904?utm_src=pdf-body
https://www.benchchem.com/product/b567904?utm_src=pdf-body
https://www.benchchem.com/product/b567904?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b567904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

recorded. This is often performed using a melting point apparatus where the sample is
observed under magnification as the temperature is gradually increased.

3. Determination of Density: The density of a liquid is its mass per unit volume. It is commonly
measured using a pycnometer or a digital density meter. The mass of a known volume of the
liquid is accurately measured at a specific temperature, and the density is calculated.

4. Determination of Refractive Index: The refractive index, a measure of how light propagates
through the substance, is determined using a refractometer. A drop of the liquid is placed on
the prism of the instrument, and the refractive index is read directly from the scale or digital
display at a specified temperature and wavelength (typically the sodium D-line).

Application Workflow: Use as an Internal Standard

Methyl Octanoate-d15 is primarily used as an internal standard in quantitative analysis,
particularly in gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-
mass spectrometry (LC-MS) methods. Its chemical properties are nearly identical to the analyte
of interest (Methyl Octanoate), but its increased mass allows for clear differentiation in a mass
spectrometer.
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Caption: Workflow for the use of Methyl Octanoate-d15 as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth
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